Diethyl malonimidate dihydrochloride

Specification

• CAS No.: 10344-69-1
• Molecular Formula: C7H15ClN2O2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: diethyl propanediimidate;hydrochloride
• Standard InChI: InChI=1S/C7H14N2O2.ClH/c1-3-10-6(8)5-7(9)11-4-2;/h8-9H,3-5H2,1-2H3;1H
• Standard InChI Key: SPJDSYVGUJARDI-UHFFFAOYSA-N
• SMILES: CCOC(=N)CC(=N)OCC.Cl.Cl
• Canonical SMILES: CCOC(=N)CC(=N)OCC.Cl

Introduction

Diethyl malonimidate dihydrochloride is a chemical compound with the CAS number 10344-69-1. It is also known as propanediimidic acid, diethyl ester, dihydrochloride, and has a molecular formula of C7H16Cl2N2O2. This compound is used in various chemical reactions, particularly in the synthesis of complex molecules.

Synthesis and Applications

Diethyl malonimidate dihydrochloride is involved in the synthesis of bis(oxazolines), which are important ligands in asymmetric catalysis. The reaction typically involves condensing diethyl malonimidate dihydrochloride with amino alcohols to form these ligands.

Example Reaction Conditions

• Reagents: Diethyl malonimidate dihydrochloride, amino alcohol.

• Solvent: Typically organic solvents like DMF or dichloromethane.

• Temperature: Room temperature or slightly elevated.

• Yield: Varies depending on conditions and reactants.

Research Findings

Research involving diethyl malonimidate dihydrochloride often focuses on its utility in forming bis(oxazoline) ligands. These ligands are crucial for enantioselective catalysis, where they facilitate asymmetric reactions with high selectivity.

Example of Bis(Oxazoline) Synthesis

A specific example involves reacting diethyl malonimidate dihydrochloride with (LR, 2S)-(+)-cis-L-amino-2-indanol. This reaction proceeds at 0-20°C over 96 hours in DMF, yielding a bis(oxazoline) compound with a 65% yield.

Reaction Conditions	Description
Temperature	0-20°C
Time	96 hours
Solvent	DMF
Yield	65%

Safety and Handling

While specific safety data sheets for diethyl malonimidate dihydrochloride are not detailed in the available literature, handling chemical compounds generally requires caution. It is advisable to follow standard laboratory safety protocols, including wearing protective gear and working in a well-ventilated area.